Cas no 145458-09-9 (Barekoxide)

• Product Name: Barekoxide
• CAS No: 145458-09-9
• MF: C₂₀H₃₄O
• MW: 290.484108493406
• CID: 167426
• Update Time: 2024-03-01

Barekoxide Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2',1':4,5]cyclohept[1,2-b]oxirene,tetradecahydro-4,4,6a,8a,10b-pentamethyl-, (4aS,6aS,7aR,8aS,10aS,10bS)-
• Barekoxide
• 1H-Naphtho[2',1':4,5]cyclohept[1,2-b]oxirene, tetradecahydro-4,4,6a,8a,10b-pentamethyl-, (4aS,6aS,7aR,8aS,10aS,10bS)-

• Inchi： 1S/C20H34O/c1-17(2)9-6-10-19(4)14(17)7-11-18(3)13-16-20(5,21-16)12-8-15(18)19/h14-16H,6-13H2,1-5H3/t14-,15-,16+,18-,19-,20-/m0/s1
• InChI Key： XLDXFKILDJRZEE-UXTPAWKISA-N
• SMILES： O1[C@]2([H])C[C@]3(C)CC[C@]4([H])[C@@](C)([C@@]3([H])CC[C@]12C)CCCC4(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• XLogP3: 8.046

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides